Cas no 2227648-61-3 (rac-(3R,4S)-4-(2-amino-1,3-thiazol-5-yl)oxolan-3-ol)

• Product Name: rac-(3R,4S)-4-(2-amino-1,3-thiazol-5-yl)oxolan-3-ol
• CAS No: 2227648-61-3
• MF: C₇H₁₀N₂O₂S
• MW: 186.231500148773
• CID: 6183127
• PubChem ID: 165607694
• Update Time: 2025-06-15

rac-(3R,4S)-4-(2-amino-1,3-thiazol-5-yl)oxolan-3-ol Chemical and Physical Properties

Names and Identifiers

• rac-(3R,4S)-4-(2-amino-1,3-thiazol-5-yl)oxolan-3-ol
• 2227648-61-3
• EN300-1627095

• Inchi： 1S/C7H10N2O2S/c8-7-9-1-6(12-7)4-2-11-3-5(4)10/h1,4-5,10H,2-3H2,(H2,8,9)/t4-,5-/m1/s1
• InChI Key： WIPRQZWJJLSUDU-RFZPGFLSSA-N
• SMILES： S1C(N)=NC=C1[C@@H]1COC[C@H]1O

Computed Properties

• Exact Mass: 186.04629874g/mol
• Monoisotopic Mass: 186.04629874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 96.6Ų

Additional information on rac-(3R,4S)-4-(2-amino-1,3-thiazol-5-yl)oxolan-3-ol

Introduction to Rac-(3R,4S)-4-(2-amino-1,3-thiazol-5-yl)oxolan-3-ol and Its Significance in Modern Chemical Biology

Rac-(3R,4S)-4-(2-amino-1,3-thiazol-5-yl)oxolan-3-ol (CAS No. 2227648-61-3) is a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique stereochemistry and structural motifs, has garnered attention for its potential applications in drug discovery and therapeutic development. The compound's intricate molecular framework, featuring a thiazole ring and an oxolane moiety, positions it as a promising candidate for further investigation into its biological activities and mechanisms of action.

The stereochemical configuration of Rac-(3R,4S)-4-(2-amino-1,3-thiazol-5-yl)oxolan-3-ol is a critical aspect of its chemical properties. The presence of the (3R,4S) configuration suggests a specific spatial arrangement of atoms that can influence its interactions with biological targets. This stereochemistry is often a key determinant in the efficacy and selectivity of pharmaceutical compounds, making it a focal point for researchers exploring the molecule's potential.

In recent years, there has been a growing interest in heterocyclic compounds due to their diverse biological activities and structural versatility. The thiazole ring, a sulfur-containing heterocycle, is particularly notable for its presence in numerous bioactive natural products and synthetic drugs. Its ability to participate in hydrogen bonding and hydrophobic interactions makes it an attractive scaffold for designing molecules with specific biological functions. The incorporation of the thiazole moiety into Rac-(3R,4S)-4-(2-amino-1,3-thiazol-5-yl)oxolan-3-ol enhances its potential as a pharmacophore.

The oxolane ring in Rac-(3R,4S)-4-(2-amino-1,3-thiazol-5-yl)oxolan-3-ol adds another layer of complexity to the molecule's structure. This five-membered cyclic ether can influence the compound's solubility, metabolic stability, and binding affinity to biological targets. The combination of these structural elements suggests that Rac-(3R,4S)-4-(2-amino-1,3-thiazol-5-yl)oxolan-3-ol may exhibit unique properties that make it suitable for various therapeutic applications.

The chemical synthesis of Rac-(3R,4S)-4-(2-amino-1,3-thiazol-5-yl)oxolan-3-ol presents both challenges and opportunities for chemists. The need to maintain the precise stereochemistry of the molecule requires careful planning and execution of synthetic routes. Advances in asymmetric synthesis have provided valuable tools for constructing complex stereocenters with high enantioselectivity. These methodologies are crucial for producing enantiomerically pure forms of the compound, which are often essential for achieving desired biological effects.

The biological evaluation of Rac-(3R,4S)-4-(2-amino-1,3-thiazol-5-yl)oxolan-3-ol, particularly in terms of its interaction with biological targets such as enzymes and receptors, is another area of active research. Computational modeling and molecular docking studies have become indispensable tools for predicting the binding modes and affinities of small molecules to their targets. These studies can provide valuable insights into the potential mechanisms of action of Rac-(3R,4S strong >)-< strong >4-(2-amino- 1, 3-thiazol -5 -yl )oxolan -3 -ol strong >), aiding in the design of more effective derivatives.

In recent publications, researchers have explored the potential applications of thiazole derivatives in various therapeutic areas. For instance, some studies have highlighted the antimicrobial properties of compounds containing the thiazole scaffold. The structural features of these molecules often contribute to their ability to disrupt bacterial cell membranes or inhibit essential enzymatic pathways. Given the increasing prevalence of antibiotic-resistant strains, such findings are particularly relevant and timely.

The oxolane moiety has also been investigated for its potential biological activities. Certain oxolane derivatives have shown promise as anti-inflammatory agents or as modulators of metabolic pathways. The unique electronic and steric properties of the oxolane ring make it a versatile scaffold for designing molecules with specific target interactions. In the context of Rac-(< strong > 3R, 4S strong >)-< strong > 4- (2- amino- 1, 3- thiazol -5 - yl )oxolan - 3 - ol strong >), these structural elements may contribute to its observed biological effects.

The development of novel therapeutic agents often involves a multidisciplinary approach that integrates synthetic chemistry, computational biology, and pharmacology. Rac-(< strong > 3R, 4S strong >)-< strong > 4- (2- amino- 1, 3- thiazol - 5 - yl )oxolan - 3 - ol strong >) serves as an excellent example of how advances in one area can drive progress in another. By leveraging cutting-edge synthetic techniques and computational tools, researchers can accelerate the discovery and development process for new drugs.

The future prospects for Rac-(< strong > 3R, 4S strong >)-< strong > 4- (2- amino- 1, 3- thiazol - 5 - yl )oxolan - 3 - ol strong >) are promising given its unique structural features and potential biological activities. Further research is needed to fully elucidate its mechanisms of action and explore its therapeutic potential. Collaborative efforts between chemists、biologists、and pharmacologists will be essential in realizing this potential.